Cas no 200956-32-7 (1-(Benzyloxy)-2-bromo-4-(trifluoromethyl)benzene)

• Product Name: 1-(Benzyloxy)-2-bromo-4-(trifluoromethyl)benzene
• CAS No: 200956-32-7
• MF: C₁₄H₁₀BrF₃O
• MW: 331.127813816071
• MDL: MFCD11856016
• CID: 856597
• PubChem ID: 18782669
• Update Time: 2025-04-19

1-(Benzyloxy)-2-bromo-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-2-bromo-4-(trifluoromethyl)benzene
• 1-Benzyloxy-2-Bromo-4-trifluoromethylbenzene
• 2-bromo-1-(phenylmethoxy)-4-(trifluoromethyl)-benzene
• Benzene, 2-bromo-1-(phenylmethoxy)-4-(trifluoromethyl)-
• 2-bromo-1-phenylmethoxy-4-(trifluoromethyl)benzene
• SCHEMBL1332170
• 1-Benzyloxy-2-bromo-4-(trifluoromethyl)benzene
• BS-21948
• Benzyl 2-bromo-4-(trifluoromethyl)phenyl ether
• DTXSID50596206
• 200956-32-7
• CS-0207830
• AKOS015839436
• 4-benzyloxy-3-bromobenzotrifluoride
• E90633
• MFCD11856016

• MDL： MFCD11856016
• Inchi： 1S/C14H10BrF3O/c15-12-8-11(14(16,17)18)6-7-13(12)19-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： VIGCXRMJHAZXGW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.98700
• Monoisotopic Mass: 329.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.04690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes